N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide
Overview
Description
N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide, also known as KF-1, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. The compound was first synthesized in 2004 and has since been studied extensively for its mechanism of action and potential applications in various fields such as cancer research, neurology, and immunology.
Mechanism of Action
The mechanism of action of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and proliferation. N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in gene expression and cell differentiation. By inhibiting HDAC, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide may be able to regulate the expression of certain genes and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been shown to have a number of biochemical and physiological effects in various studies. In cancer cells, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been found to induce cell cycle arrest and apoptosis, which can lead to the death of cancer cells. In neurology, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. In immunology, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been found to inhibit the production of pro-inflammatory cytokines and reduce the activity of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows researchers to target specific cellular processes and study their effects in a controlled environment. However, one of the limitations of using N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide is its potential toxicity and side effects. Further studies are needed to determine the optimal dosage and administration of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide in order to minimize any potential harm.
Future Directions
There are several potential future directions for the study of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide. One area of research is the development of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide derivatives that may have improved efficacy and reduced toxicity. Another area of research is the study of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide in combination with other drugs or therapies, in order to enhance its therapeutic effects. Additionally, further studies are needed to determine the potential applications of N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide in other fields such as cardiovascular disease and infectious diseases.
Synthesis Methods
N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide is synthesized through a multi-step process that involves the reaction of 2-furancarboxaldehyde with piperidine and phenylacetic acid. The resulting product is then further reacted with acetic anhydride and triethylamine to produce the final compound, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide.
Scientific Research Applications
N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been studied extensively for its potential therapeutic properties in various scientific fields. In cancer research, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been shown to inhibit the growth and proliferation of certain cancer cells, including breast cancer and lung cancer cells. In neurology, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N-[2-phenyl-1-(1-piperidinylcarbonyl)vinyl]-2-furamide has been shown to have anti-inflammatory properties and may be useful in the treatment of autoimmune diseases.
properties
IUPAC Name |
N-[(E)-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c22-18(17-10-7-13-24-17)20-16(14-15-8-3-1-4-9-15)19(23)21-11-5-2-6-12-21/h1,3-4,7-10,13-14H,2,5-6,11-12H2,(H,20,22)/b16-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKPNUUVTLHEZQT-JQIJEIRASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C(=O)/C(=C\C2=CC=CC=C2)/NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>48.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49723379 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-[(E)-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.